ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate

• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: ethyl 4-[[2-[[4-methyl-5-[(3-methylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H24N4O4S/c1-4-29-21(28)16-8-10-17(11-9-16)23-20(27)14-31-22-25-24-19(26(22)3)13-30-18-7-5-6-15(2)12-18/h5-12H,4,13-14H2,1-3H3,(H,23,27)
• InChI Key: IBQIKBYNUBPDAB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)COC3=CC=CC(=C3)C

Description

Ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is a chemical compound that has gained significant attention in scientific research. It is a sulfonamide derivative that has shown potential in various applications, including medicinal chemistry, drug development, and biochemistry.

Mechanism of Action

The mechanism of action of Ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is not fully understood. However, it is believed to interact with specific proteins and enzymes, leading to changes in their activity and function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of specific enzymes, leading to changes in cellular metabolism. The compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate in lab experiments is its high potency and specificity. The compound can be used in small concentrations, making it cost-effective. However, one of the limitations of using the compound is its potential toxicity and adverse effects on cells and tissues.

Future Directions

There are several future directions for research on Ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate. One direction is to study its potential as a novel drug for the treatment of specific diseases, such as cancer and inflammation. Another direction is to investigate its mechanism of action and its interactions with specific proteins and enzymes. Finally, future research could focus on developing new synthesis methods for the compound to improve its potency and reduce its toxicity.

Synthesis Methods

The synthesis method of Ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate involves the reaction of 4-amino benzoic acid with ethyl chloroformate in the presence of triethylamine. The resulting product is then reacted with 3-methylphenoxy acetic acid and triazole in the presence of sulfuric acid to yield the final product.

Scientific Research Applications

Ethyl 4-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate has shown potential in various scientific research applications. It has been used in medicinal chemistry to develop novel drugs that target specific diseases. The compound has also been used in biochemistry to study protein interactions and enzyme activity.